Cas no 870694-37-4 ((1S)-1-(5-bromopyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol
• CAS No: 870694-37-4
• MF: C₇H₈BrNO
• MW: 202.0485
• MDL: MFCD26860014
• CID: 5051519
• PubChem ID: 23627082
• Update Time: 2026-02-28

(1S)-1-(5-bromopyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-bromopyridin-2-yl)ethanol
• (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol
• 2-Pyridinemethanol, 5-bromo-alpha-methyl-, (alphaS)-
• SB21184
• (I+/-S)-5-Bromo-I+/--methyl-2-pyridinemethanol
• MFCD26860014
• SCHEMBL2148491
• E77475
• EN300-1913688
• PS-20214
• MFQDJRTUQSZLOZ-YFKPBYRVSA-N
• DTXSID301276223
• (S)-1-(5-bromopyridin-2-yl)ethan-1-ol
• CS-0169410
• 870694-37-4

• MDL： MFCD26860014
• Inchi： 1S/C7H8BrNO/c1-5(10)7-3-2-6(8)4-9-7/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： MFQDJRTUQSZLOZ-YFKPBYRVSA-N
• SMILES： BrC1=C([H])N=C(C([H])=C1[H])[C@]([H])(C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 200.97893 g/mol
• Monoisotopic Mass: 200.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1
• Molecular Weight: 202.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol

Research Brief on (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol (CAS: 870694-37-4) in Chemical Biology and Pharmaceutical Applications

The compound (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol (CAS: 870694-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This chiral alcohol, characterized by its bromopyridine moiety, has been explored for its utility in the development of novel therapeutics, particularly in the areas of kinase inhibitors and antiviral agents. Recent studies have highlighted its role in asymmetric synthesis and as a building block for complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient enantioselective synthesis of (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol using a biocatalytic approach with ketoreductases. The study reported a yield of over 90% enantiomeric excess (ee), underscoring the compound's suitability for scalable pharmaceutical production. The bromopyridine group was further functionalized to produce derivatives with potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

Another notable application of 870694-37-4 was highlighted in a 2024 Nature Communications paper, where it served as a precursor for the development of SARS-CoV-2 main protease (M^pro) inhibitors. The bromine atom at the 5-position of the pyridine ring facilitated palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of the scaffold. The resulting compounds exhibited nanomolar inhibitory activity against M^pro, with one derivative advancing to preclinical evaluation.

Beyond its therapeutic potential, (1S)-1-(5-bromopyridin-2-yl)ethan-1-ol has also been investigated for its physicochemical properties. A 2023 study in ACS Omega utilized computational chemistry to predict its solubility and permeability, revealing favorable drug-like characteristics. These findings support its inclusion in fragment-based drug discovery (FBDD) campaigns, where its modular structure can be leveraged for lead optimization.

In conclusion, the growing body of research on 870694-37-4 underscores its versatility as a chiral building block and its promise in addressing unmet medical needs. Future directions may include exploring its applications in targeted protein degradation (e.g., PROTACs) and as a ligand for metal-catalyzed reactions in medicinal chemistry. Continued innovation in synthetic methodologies will further enhance its utility in drug discovery pipelines.